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Compound of Interest

Compound Name: 3,4,5-Trimethoxyaniline

Cat. No.: B125895

For researchers and professionals in drug development, the safe handling and disposal of
chemical compounds are critical. This guide outlines the proper procedures for the disposal of
3,4,5-Trimethoxyaniline, ensuring the safety of laboratory personnel and compliance with
environmental regulations.

l. Understanding the Hazards

3,4,5-Trimethoxyaniline is a chemical compound that requires careful handling. It is classified
with the following hazards:

 Skin Irritation: Causes skin irritation.[1][2]
» Serious Eye Irritation: Causes serious eye irritation.[1]
o Respiratory Irritation: May cause respiratory irritation.[2]

Key Safety and Hazard Information:
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Property Information

CAS Number 24313-88-0[1][3]

EC Number 246-154-4[1][3]

UN Number UN2811[1]

Hazard Class 6.1 (Toxic substances)[4]
Packing Group 11[4]

GHS Pictogram GHSO07 (Exclamation Mark)
Signal Word Warning[1]

H315: Causes skin irritation[1][2]. H319: Causes
Hazard Statements serious eye irritation[1]. H335: May cause

respiratory irritation.[2]

) ) Strong oxidizing agents, acid anhydrides, acid
Incompatible Materials .
chlorides, chloroformates.[1][2]

Il. Personal Protective Equipment (PPE) and
Handling

To minimize exposure and ensure safety, the following PPE and handling procedures are
mandatory when working with 3,4,5-Trimethoxyaniline:

» Ventilation: Always handle this chemical in a properly functioning certified laboratory
chemical fume hood.[5]

o Gloves: Wear appropriate protective gloves. Nitrile gloves are NOT recommended for aniline
compounds; butyl, neoprene, Polyvinyl alcohol (PVA), or Viton gloves are more suitable.[1][5]

» Eye Protection: Chemical splash goggles are required.[1][5]

o Clothing: A fully-buttoned lab coat should be worn.[5]
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o Respiratory Protection: If there is a risk of dust or aerosol generation, use a dust mask (e.g.,
N95) or other appropriate respiratory protection.[6]

» Hygiene: Wash hands and face thoroughly after handling.[1] Do not eat, drink, or smoke in
the designated work area.[2]

lll. Spill and Exposure Procedures

In the event of a spill or accidental exposure, follow these immediate steps:

o Small Spills: If you are trained and it can be cleaned up in under 10 minutes, absorb the spill
with an inert, dry material.[5] Sweep up the material, taking care to avoid creating dust, and
place it in a suitable, closed container for disposal.[1][3]

o Large Spills: Evacuate the area, secure it, and contact your institution's Environmental
Health & Safety (EH&S) department.[5]

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes and seek medical attention.[1] Remove contaminated clothing and wash it before
reuse.[1]

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes
at an emergency eyewash station and seek medical attention.[1][5]

 Inhalation: Move the affected person to fresh air. If they feel unwell, seek medical advice.[1]

¢ Ingestion: Rinse the mouth and call a poison center or doctor immediately. Do not induce
vomiting.[1][2]

IV. Disposal Procedures

Proper disposal of 3,4,5-Trimethoxyaniline and its containers is crucial to prevent
environmental contamination and comply with regulations.

Step-by-Step Disposal Guide:

o Waste Characterization: 3,4,5-Trimethoxyaniline and its parent compound, aniline, are
considered hazardous waste.[4][5] Do not dispose of this chemical down the drain or in the
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regular trash.[4][5]

Container Selection: Collect all waste, including contaminated materials, in a compatible and
properly labeled container, such as a polyethylene container.[5] Ensure the container is
tightly closed when not in use.[1]

Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical
name: "3,4,5-Trimethoxyaniline".

Segregation: Store the waste container away from incompatible materials like strong
oxidizing agents.[1]

Disposal Method: The recommended disposal method is to contact a licensed professional
waste disposal service.[2] They may employ methods such as:

o Incineration: The material may be dissolved or mixed with a combustible solvent and
burned in a chemical incinerator equipped with an afterburner and scrubber.[7]

o Recycling: If possible, the material can be recycled.[7]

Regulatory Compliance: Always consult and adhere to all federal, state, and local regulations
regarding hazardous waste disposal.[1][7] Contact your institution's Environmental Health &
Safety (EH&S) department for specific guidance and to arrange for pickup.[5][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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